Cas no 15777-42-1 (Acetamide,2,2-dichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

Acetamide,2,2-dichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- structure
15777-42-1 structure
Product Name:Acetamide,2,2-dichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:15777-42-1
MF:C7H9Cl2N3OS
MW:254.136857748032
CID:198894
PubChem ID:167428
Update Time:2025-04-19

Acetamide,2,2-dichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2-dichloro-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
    • 2,2-Dichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)acetamide
    • AKOS001035113
    • UPCMLD0ENAT0503-2587:001
    • 2,2-Dichloro-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethanimidic acid
    • DTXSID40935802
    • 15777-42-1
    • Acetamide, 2,2-dichloro-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-
    • 2,2-dichloro-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
    • Inchi: 1S/C7H9Cl2N3OS/c1-3(2)6-11-12-7(14-6)10-5(13)4(8)9/h3-4H,1-2H3,(H,10,12,13)
    • InChI Key: LTNLFALAMVRQAG-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1=NN=C(C(C)C)S1)=O)Cl

Computed Properties

  • Exact Mass: 252.98457
  • Monoisotopic Mass: 252.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.602
  • PSA: 54.88
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